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Compound of Interest

Compound Name: 1,1,2-Trimethylcyclopentane

Cat. No.: B1633513 Get Quote

An In-depth Technical Guide to the Health and Safety of 1,1,2-Trimethylcyclopentane

Authored by Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the health and safety considerations for

1,1,2-trimethylcyclopentane (CAS No: 4259-00-1), designed for researchers, scientists, and

professionals in drug development and other laboratory settings. While this compound is not

currently classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), its inherent properties as a volatile, flammable aliphatic hydrocarbon

necessitate rigorous safety protocols. This document synthesizes available data with

established best practices for handling chemicals of this class to ensure a self-validating

system of laboratory safety.

Section 1: Chemical Identity and Physicochemical
Properties
A foundational understanding of a substance's identity and physical properties is critical for

anticipating its behavior and implementing appropriate safety measures. 1,1,2-
Trimethylcyclopentane is a saturated alicyclic hydrocarbon.
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Identifier Value Source

IUPAC Name 1,1,2-trimethylcyclopentane [1]

CAS Number 4259-00-1 [2][3][4][5]

Molecular Formula C₈H₁₆ [1][2][3][6]

Molecular Weight 112.21 g/mol [1][2][7]

Synonyms Camphocean [1][2][3]

InChIKey
WINCSBAYCULVDU-

UHFFFAOYSA-N
[1][3][5]

Physicochemical Data for Hazard Assessment
The most significant immediate hazard associated with 1,1,2-trimethylcyclopentane is its

flammability. The low flash point indicates that it can form an ignitable mixture with air at or

even below standard room temperature.
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Property Value
Implication for
Safety

Source

Flash Point 6.4 °C

High Fire Hazard.

Vapors can ignite at

temperatures

commonly found in

laboratories. Requires

strict control of ignition

sources.

[2]

Boiling Point 111.2 - 114.0 °C

Volatile liquid that will

readily produce

vapors, increasing the

risk of inhalation and

creating a flammable

atmosphere.

[2][8]

Density 0.762 g/cm³

Lighter than water. In

case of a spill into a

water system, it will

float, and fire-fighting

measures must

account for this.

[2]

Vapor Pressure 27 mmHg at 25°C

Significant vapor

pressure contributes

to a flammable

atmosphere in

enclosed spaces.

Requires excellent

ventilation.

[2]

Water Solubility
12.56 mg/L at 25 °C

(estimated)

Essentially insoluble

in water. Do not use

water streams for

cleanup as it may

spread the chemical.

[8]
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Section 2: Hazard Evaluation and Regulatory Status
GHS Classification
According to aggregated data from multiple notifications to the ECHA C&L Inventory, 1,1,2-
trimethylcyclopentane does not meet the criteria for GHS hazard classification.[1][8][9]

Causality Insight: The lack of a formal GHS classification often indicates a scarcity of

comprehensive toxicological data rather than a definitive confirmation of non-hazardousness.

For volatile organic compounds like this, the primary physical hazard (flammability) and

potential for effects common to hydrocarbons (e.g., aspiration toxicity, transient respiratory

irritation) remain significant concerns that must be addressed through prudent laboratory

practice.

Inferred Hazards and Prudent Practices
Given its structural similarity to other light hydrocarbons such as cyclopentane and various

trimethylpentane isomers, it is professionally prudent to assume similar hazards.

Aspiration Hazard: Like other low-viscosity hydrocarbons, it may be fatal if swallowed and

enters the airways.[10][11] Do NOT induce vomiting if ingested.

Dermal Irritation: Prolonged or repeated skin contact may cause defatting of the skin, leading

to dryness, cracking, and irritation.[12]

Inhalation: High vapor concentrations may cause drowsiness, dizziness, and respiratory tract

irritation.[10][11]

Environmental Hazard: While specific data is lacking, similar hydrocarbons are often harmful

to aquatic life with long-lasting effects.[12][13] Releases to the environment should be

avoided.

Section 3: Exposure Control and Personal
Protection
Engineering controls are the primary method for minimizing exposure, supplemented by

appropriate Personal Protective Equipment (PPE).
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Engineering Controls
Ventilation: All handling of 1,1,2-trimethylcyclopentane must be conducted in a well-

ventilated area. A certified chemical fume hood is required for any procedure that may

generate vapors, such as heating, agitation, or transfer of large quantities.[13][14]

Ignition Source Control: All sources of ignition—including open flames, hot plates, static

electricity, and non-explosion-proof electrical equipment—must be strictly excluded from the

handling area.[11][14][15]

Grounding and Bonding: Use grounding and bonding straps for containers and receiving

equipment during transfers of significant volumes to prevent the buildup of static electricity.

[15]

Personal Protective Equipment (PPE) Selection
The selection of PPE is task-dependent. The following workflow provides a self-validating

system for ensuring adequate protection.
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PPE Selection Workflow for 1,1,2-Trimethylcyclopentane

Minimum PPE (Low Risk)

Enhanced PPE (Moderate/High Risk)

Start: Define Task

Task Involves
Potential for Splash,
Vapor, or Aerosol?

• Safety Glasses with Side Shields
• Nitrile Gloves (EN 374)

• Standard Laboratory Coat

 No
(e.g., handling sealed container)

• Chemical Safety Goggles
• Chemical-Resistant Gloves

  (e.g., Viton®, Nitrile)
• Flame-Retardant Lab Coat

• Work in Chemical Fume Hood

 Yes
(e.g., transfers, reactions)

Spill Cleanup?

 No

• Add Face Shield
• Chemical-Resistant Apron/Suit

• Consider Respiratory Protection
  (Organic Vapor Cartridge)

 Yes

Click to download full resolution via product page

Caption: PPE selection workflow based on task risk.
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Section 4: Safe Handling, Storage, and Emergency
Protocols
Standard Operating Protocol: Safe Handling and
Storage

Pre-Handling Assessment: Before use, confirm the functionality of the chemical fume hood

and the availability of spill cleanup materials and a compatible fire extinguisher (e.g., dry

chemical, CO₂, or foam).

Container Inspection: Visually inspect the container for damage or leaks before moving it.

Grounding: For transfers between metal containers, ensure they are bonded and grounded

to prevent static discharge.[15]

Dispensing: Use only non-sparking tools for opening and closing containers.[16] Dispense

the smallest quantity needed for the experiment.

Post-Handling: Tightly close the container immediately after use.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[11][14][16] The storage area must be away from heat, ignition sources,

and incompatible materials such as strong oxidizing agents.[11]

Emergency First-Aid Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[10][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[10] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[10] Seek immediate medical attention.
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Ingestion:DO NOT INDUCE VOMITING.[10][13][17] If the person is conscious, give a small

amount of water to rinse the mouth. The risk of aspiration into the lungs is high and can be

fatal. Seek immediate medical attention.

Protocol: Accidental Release and Spill Response
Evacuate & Isolate: Immediately alert others in the area. Evacuate all non-essential

personnel and restrict access.

Eliminate Ignition Sources: Shut off all flames, hot surfaces, and spark-producing equipment

in the vicinity.[16]

Ventilate: Increase ventilation in the area, preferably within a fume hood.

Don PPE: Wear appropriate PPE, including chemical safety goggles, a face shield, chemical-

resistant gloves, and a lab coat. For large spills, respiratory protection (air-purifying

respirator with an organic vapor cartridge) may be necessary.[18]

Containment & Absorption: Contain the spill using an inert, non-combustible absorbent

material such as vermiculite, sand, or earth.[16] Do not use combustible materials like

sawdust.

Cleanup: Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, labeled, and sealed container for hazardous waste disposal.[15][16]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container according to institutional and local environmental

regulations. Do not allow the chemical to enter drains or waterways.[10]

Section 5: Fire and Explosion Hazards
The primary, well-defined risk of 1,1,2-trimethylcyclopentane is its flammability. Vapors are

heavier than air and may travel a considerable distance to an ignition source and "flash back".

[13]
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Fire Prevention for 1,1,2-Trimethylcyclopentane

Control Measures

Fuel
(Vapors from

1,1,2-Trimethylcyclopentane)

Oxygen
(Air)

Minimize Quantities
Use in Fume Hood

Ignition Source
(Heat, Sparks, Flames)

Maintain Ventilation
(Cannot be eliminated)

Remove All Ignition Sources
Use Non-Sparking Tools

Ground Equipment

Click to download full resolution via product page

Caption: Key fire prevention strategies.

Suitable Extinguishing Media: Dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

[13] A water spray can be used to cool fire-exposed containers, but a solid stream of water

may scatter and spread the fire.[11][13]

Special Firefighting Procedures: Firefighters should wear full protective clothing and self-

contained breathing apparatus (SCBA).[10]

Section 6: Stability and Reactivity
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Chemical Stability: The material is stable under normal storage and handling conditions.[16]

Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., peroxides, nitrates,

chlorates), as this may create a fire or explosion hazard.[11]

Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon

dioxide.[11]

Hazardous Polymerization: Will not occur.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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